Cas no 1821802-95-2 (trans-2-(o-Tolyl)cyclopropanecarboxylic Acid)

• Product Name: trans-2-(o-Tolyl)cyclopropanecarboxylic Acid
• CAS No: 1821802-95-2
• MF: C₂₂H₂₄O₄
• MW: 352.423566818237
• MDL: MFCD11574960
• CID: 4621103
• PubChem ID: 39057974
• Update Time: 2025-11-02

trans-2-(o-Tolyl)cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(o-Tolyl)cyclopropanecarboxylic Acid
• SY212590
• rac-(1R,2R)-2-(2-methylphenyl)cyclopropane-1-carboxylic acid
• AC7993
• starbld0015445
• DTXSID50653424
• 705250-88-0
• rel-(1R,2R)-2-(o-Tolyl)cyclopropane-1-carboxylic acid
• EN300-302118
• (1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic acid
• AKOS017343929
• 1821802-95-2
• AC8631
• (1R,2R)-2-(o-Tolyl)cyclopropane-1-carboxylic acid
• Z2306910181
• (1R,2R)-2-(o-tolyl)cyclopropanecarboxylic acid
• SCHEMBL14892502
• (1R,2R)-2-o-tolylcyclopropanecarboxylic acid

• MDL： MFCD11574960
• Inchi： 1S/2C11H12O2/c2*1-7-4-2-3-5-8(7)9-6-10(9)11(12)13/h2*2-5,9-10H,6H2,1H3,(H,12,13)
• InChI Key： QVXZDRDQHQJTGR-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=CC=1C)=O.OC(C1CC1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 352.16745924 g/mol
• Monoisotopic Mass: 352.16745924 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.4
• Topological Polar Surface Area: 74.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on trans-2-(o-Tolyl)cyclopropanecarboxylic Acid

Recent Advances in the Study of trans-2-(o-Tolyl)cyclopropanecarboxylic Acid (CAS: 1821802-95-2)

In recent years, trans-2-(o-Tolyl)cyclopropanecarboxylic Acid (CAS: 1821802-95-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and carboxylic acid functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of synthetic routes for trans-2-(o-Tolyl)cyclopropanecarboxylic Acid. Recent publications highlight novel catalytic methods that improve yield and enantioselectivity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the use of palladium-catalyzed cyclopropanation, achieving a yield of over 85% with high stereochemical purity. These advancements are critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological evaluations of trans-2-(o-Tolyl)cyclopropanecarboxylic Acid have revealed its potential as an anti-inflammatory agent. In vitro and in vivo studies indicate that the compound modulates key inflammatory pathways, including the NF-κB signaling cascade. A recent preclinical trial reported a significant reduction in pro-inflammatory cytokines in murine models, suggesting its applicability in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, trans-2-(o-Tolyl)cyclopropanecarboxylic Acid has also been investigated for its role in cancer therapy. Research published in early 2024 identified the compound as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The study demonstrated that the compound induces apoptosis in cancer cell lines while sparing normal cells, highlighting its potential as a targeted anticancer agent. Further mechanistic studies are underway to elucidate its precise mode of action.

In conclusion, trans-2-(o-Tolyl)cyclopropanecarboxylic Acid (CAS: 1821802-95-2) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis and pharmacological profiling underscore its value in drug discovery. Future research should focus on clinical translation, addressing pharmacokinetic and safety profiles to fully realize its therapeutic benefits.